Cas no 1156039-45-0 (N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 1156039-45-0
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4777602
• Update Time: 2025-05-19

N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide
• NE44826
• Z288772626
• N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C12H13N3O/c16-12(13-6-8-1-2-8)9-3-4-10-11(5-9)15-7-14-10/h3-5,7-8H,1-2,6H2,(H,13,16)(H,14,15)
• InChI Key： MKHZUGOKPRLJJG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)NC=N2)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide

N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide: A Comprehensive Overview

The compound N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 1156039-45-0) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications. The structure of this molecule combines a benzodiazole ring system with a cyclopropylmethyl group, creating a unique chemical entity that has garnered attention in recent research studies.

Benzodiazoles are heterocyclic aromatic compounds characterized by their two nitrogen atoms in the ring structure. The 1H-1,3-benzodiazole moiety in this compound is particularly interesting due to its ability to engage in various non-covalent interactions, making it suitable for applications in drug design and supramolecular chemistry. The cyclopropylmethyl group attached to the benzodiazole ring introduces additional steric and electronic effects, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide as a promising candidate in the development of new pharmaceutical agents. Researchers have explored its ability to act as a modulator of protein-protein interactions, a critical area in drug discovery. The carboxamide group at position 5 of the benzodiazole ring is particularly significant, as it can serve as a site for further functionalization or bioconjugation, enhancing its utility in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzodiazole core. Advanced synthetic techniques, such as cross-coupling reactions and amide bond formation, are employed to achieve high yields and purity. The incorporation of the cyclopropylmethyl group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side products.

In terms of biological activity, N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide has shown promise in several assays targeting key therapeutic areas. For instance, studies have demonstrated its potential as an antimicrobial agent, where it exhibits activity against a range of bacterial and fungal pathogens. Additionally, preliminary results suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease.

The unique combination of structural features in this compound also makes it an attractive candidate for use in nanotechnology and materials science. Its ability to form self-assembled monolayers or incorporate into polymer matrices could lead to innovative applications in sensors, electronics, and drug delivery systems.

From an environmental perspective, researchers have investigated the biodegradability and ecological impact of N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide. Initial findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, N-(Cyclopropylmethyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 1156039-45-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.